Cas no 1214324-49-8 (3-(3-Fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1214324-49-8
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD14699836
• CID: 1038977
• PubChem ID: 46312922
• Update Time: 2025-04-20

3-(3-Fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-5-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-fluorophenyl)-5-methoxybenzoic acid
• BS-20916
• 3-(3-Fluorophenyl)-5-methoxy-benzoic acid
• DB-182674
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-methoxy-
• BHRXHGVZOOKSKJ-UHFFFAOYSA-N
• 3'-Fluoro-5-methoxy-[1,1'-biphenyl]-3-carboxylicacid
• SCHEMBL14784048
• DTXSID20673391
• 1214324-49-8
• MFCD14699836
• 3/'-Fluoro-5-Methoxy-[1,1/'-biphenyl]-3-carboxylic acid
• 3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD14699836
• Inchi： 1S/C14H11FO3/c1-18-13-7-10(5-11(8-13)14(16)17)9-3-2-4-12(15)6-9/h2-8H,1H3,(H,16,17)
• InChI Key： BHRXHGVZOOKSKJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 246.06900
• Monoisotopic Mass: 246.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 418.1±35.0 °C at 760 mmHg
• Flash Point: 206.7±25.9 °C
• PSA: 46.53000
• LogP: 3.19950
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-Fluorophenyl)-5-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives